3-ethyl-2-methyl-1,3-benzothiazol-3-ium;4-methylbenzenesulfonate
3-ethyl-2-methyl-1,3-benzothiazol-3-ium;4-methylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
14933-76-7
VCID:
VC20996056
InChI:
InChI=1S/C10H12NS.C7H8O3S/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;1-6-2-4-7(5-3-6)11(8,9)10/h4-7H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES:
CC[N+]1=C(SC2=CC=CC=C21)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C17H19NO3S2
Molecular Weight:
349.5 g/mol
3-ethyl-2-methyl-1,3-benzothiazol-3-ium;4-methylbenzenesulfonate
CAS No.: 14933-76-7
Cat. No.: VC20996056
Molecular Formula: C17H19NO3S2
Molecular Weight: 349.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14933-76-7 |
|---|---|
| Molecular Formula | C17H19NO3S2 |
| Molecular Weight | 349.5 g/mol |
| IUPAC Name | 3-ethyl-2-methyl-1,3-benzothiazol-3-ium;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C10H12NS.C7H8O3S/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;1-6-2-4-7(5-3-6)11(8,9)10/h4-7H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1 |
| Standard InChI Key | NJSVJXQJFLLFCG-UHFFFAOYSA-M |
| SMILES | CC[N+]1=C(SC2=CC=CC=C21)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Canonical SMILES | CC[N+]1=C(SC2=CC=CC=C21)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator